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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B14862747

Audience: Researchers, scientists, and drug development professionals.
Introduction

11-Oxomogroside IV is a cucurbitane triterpenoid glycoside that can be found in the fruits of
Siraitia grosvenorii, commonly known as monk fruit.[1] It belongs to the family of mogrosides,
which are recognized for their intense sweetness and are often used as natural, non-caloric
sweeteners. Research has also highlighted the potential health benefits of mogrosides,
including their antioxidant properties. This document aims to provide an overview of 11-
Oxomogroside IV, with a focus on its synthesis, properties, and biological activities.

While a complete de novo chemical synthesis protocol for 11-Oxomogroside IV is not readily
available in the current literature, this note provides information on a closely related and more
extensively studied compound, 11-oxo-Mogroside V. The data presented for 11-oxo-Mogroside
V can serve as a valuable reference for researchers interested in the properties and potential
applications of this class of compounds.

Physicochemical Properties of 11-oxo-Mogroside V

The following table summarizes the key physicochemical properties of 11-oxo-Mogroside V.
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Property Value Reference
CAS Number 126105-11-1 [2][3]
Molecular Formula CeoH100029 [3]
Molecular Weight 1285.4 g/mol [3]

Purity >95% [3]
Appearance Crystalline solid [3]

N DMF: 1 mg/mIDMSO: 1
Solubility _ [3]
mg/mIPBS (pH 7.2): 10 mg/ml

Storage -20°C [3]

Stability > 4 years [3]

Biological Activity of 11-oxo-Mogroside V:
Antioxidant Effects

11-oxo-Mogroside V has demonstrated significant antioxidant properties by scavenging
reactive oxygen species (ROS) and preventing oxidative damage. The table below presents the
half-maximal effective concentrations (ECso) for its antioxidant activities.

Activity ECso (pg/ml) Reference
02~ Scavenging 4.79 [31[41[5]
OH~ Scavenging 16.52 [3114]
OH~-induced DNA Damage

_ 3.09 [3]
Prevention
H202 Scavenging 16.52 [41[5]

Conceptual Workflow for Extraction and Purification
of Mogrosides
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The following diagram illustrates a general workflow for the extraction and purification of
mogrosides from their natural source, the monk fruit (Siraitia grosvenorii). As de novo synthesis
is not common, this extraction process is the primary method for obtaining these compounds.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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